Cas no 883883-48-5 (1,3-Benzenediamine, 4-methyl-5-nitroso-)

• Product Name: 1,3-Benzenediamine, 4-methyl-5-nitroso-
• CAS No: 883883-48-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 710450
• Update Time: 2024-01-31

1,3-Benzenediamine, 4-methyl-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-methyl-5-nitroso-
• 1,3-Benzenediamine, 4-methyl-5-nitroso-

• Inchi： 1S/C7H9N3O/c1-4-6(9)2-5(8)3-7(4)10-11/h2-3H,8-9H2,1H3
• InChI Key： VPJORBQFPBPLDB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N=O)=C(C)C(N)=C1

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5A^2